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Compound of Interest

Compound Name: Calcium;diiodide;tetrahydrate

Cat. No.: B088675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

calcium diiodide tetrahydrate (CaI₂·4H₂O). The information is curated for professionals in

research and development, offering detailed data, experimental methodologies, and visual

representations of key chemical processes.

Physicochemical Properties
Calcium diiodide tetrahydrate is an ionic compound with the chemical formula CaI₂·4H₂O. It

presents as a colorless or light-yellow hexagonal crystalline powder.[1] This compound is

deliquescent, meaning it has a strong tendency to absorb moisture from the air and dissolve in

it.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative properties of calcium diiodide and its

tetrahydrate form.
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Property Value Citations

Molecular Formula CaI₂·4H₂O [1][3]

Molecular Weight 365.95 g/mol [1][3][4]

Appearance
White to off-white to tan

crystals or chunks
[3][5]

Melting Point 779 °C (for anhydrous form) [4][6]

Boiling Point 1100 °C (for anhydrous form) [3][4][6]

Density
3.956 g/cm³ (for anhydrous

form)
[4]

Solvent Temperature (°C)
Solubility ( g/100
mL)

Citations

Water 0 64.6 [4]

Water 20 66 [4]

Water 100 81 [4]

Stability and Reactivity
Calcium diiodide tetrahydrate exhibits several key stability and reactivity characteristics that are

crucial for its handling, storage, and application.

Hygroscopicity: The compound is highly hygroscopic, readily absorbing moisture from the

atmosphere.[7] This can lead to deliquescence.

Light Sensitivity: Exposure to light can cause the decomposition of calcium diiodide, leading

to the release of free iodine and a resultant yellowish discoloration.[2][7]

Air Sensitivity: In the presence of air, calcium diiodide slowly reacts with oxygen and carbon

dioxide, which also results in the liberation of iodine.[2]
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Incompatibilities: It is incompatible with strong oxidizing agents.[7] Reactions with strong

acids can lead to the formation of hydrogen iodide.[2]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of iodine and hydrogen iodide.[7]

Experimental Protocols
Detailed experimental methodologies are essential for the accurate characterization of calcium

diiodide tetrahydrate. Below are protocols for determining some of its key chemical properties.

Determination of Solubility
This protocol outlines a method for determining the solubility of calcium diiodide tetrahydrate in

water at various temperatures.

Preparation of Saturated Solutions: Add an excess amount of calcium diiodide tetrahydrate

to a series of sealed flasks containing a known volume of deionized water.

Equilibration: Place the flasks in temperature-controlled water baths set at different

temperatures. Agitate the flasks for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Sample Withdrawal and Analysis: Once equilibrated, carefully withdraw a known volume of

the supernatant from each flask, ensuring no solid particles are transferred.

Concentration Determination: Determine the concentration of calcium diiodide in the

withdrawn samples using a suitable analytical method, such as gravimetric analysis (by

evaporating the water and weighing the residue) or titration.

Data Analysis: Calculate the solubility in grams per 100 mL of water for each temperature

point and plot the solubility curve.

Melting Point Determination
The melting point of the anhydrous form can be determined using the capillary method.
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Sample Preparation: Anhydrous calcium diiodide is prepared by carefully heating the

tetrahydrate under a vacuum. The anhydrous salt is then finely powdered.

Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary

tube, sealed at one end.

Measurement: The capillary tube is placed in a melting point apparatus. The temperature is

raised at a steady rate.

Observation: The temperatures at which the substance first begins to melt and when it

becomes completely liquid are recorded as the melting range.

Hygroscopicity Assessment
A gravimetric method can be used to quantify the hygroscopic nature of calcium diiodide

tetrahydrate.

Sample Preparation: A precisely weighed sample of anhydrous calcium diiodide is placed in

a weighing bottle.

Controlled Humidity Environment: The open weighing bottle is placed in a desiccator

containing a saturated salt solution to maintain a constant relative humidity.

Mass Measurement: The sample is weighed at regular intervals until a constant mass is

achieved, indicating that equilibrium with the surrounding atmosphere has been reached.

Data Analysis: The percentage increase in mass is calculated to determine the amount of

water absorbed. This can be repeated at different relative humidities to generate a moisture

sorption isotherm.

Visualizing Chemical Processes
The following diagrams, generated using the DOT language, illustrate key aspects of the

chemistry of calcium diiodide.

Synthesis of Calcium Diiodide Tetrahydrate.
Experimental Workflow for Characterization.
Reactivity and Stability of Calcium Diiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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